Cas no 54207-40-8 (2-Hydroxy-1-methyl-1-(2-methylpropyl)guanidine)
54207-40-8 structure
Product Name:2-Hydroxy-1-methyl-1-(2-methylpropyl)guanidine
CAS No:54207-40-8
MF:C6H15N3O
MW:145.202800989151
CID:5739418
PubChem ID:62482684
Update Time:2023-11-10
2-Hydroxy-1-methyl-1-(2-methylpropyl)guanidine Chemical and Physical Properties
Names and Identifiers
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- Guanidine, N'-hydroxy-N-methyl-N-(2-methylpropyl)-
- EN300-1268815
- N-hydroxy-N'-methyl-N'-(2-methylpropyl)guanidine
- 54207-40-8
- 2-hydroxy-1-methyl-1-(2-methylpropyl)guanidine
- 2-Hydroxy-1-methyl-1-(2-methylpropyl)guanidine
-
- Inchi: 1S/C6H15N3O/c1-5(2)4-9(3)6(7)8-10/h5,10H,4H2,1-3H3,(H2,7,8)
- InChI Key: BVMMUBVKWZODKI-UHFFFAOYSA-N
- SMILES: N(C)(CC(C)C)C(=N)NO
Computed Properties
- Exact Mass: 145.121512110g/mol
- Monoisotopic Mass: 145.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 201.3±23.0 °C(Predicted)
- pka: 8.70±0.69(Predicted)
2-Hydroxy-1-methyl-1-(2-methylpropyl)guanidine Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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